N-[2-(Furan-2-yl)-2-morpholin-4-ylethyl]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H18N4O2S/c1-2-14(22-6-1)13(20-4-7-21-8-5-20)10-17-16-15-12(3-9-23-15)18-11-19-16/h1-3,6,9,11,13H,4-5,7-8,10H2,(H,17,18,19)
• InChI Key: KWTQUFWEDZMWRV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC2=NC=NC3=C2SC=C3)C4=CC=CO4
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

“N-[2-(Furan-2-yl)-2-morpholin-4-ylethyl]thieno[3,2-d]pyrimidin-4-amine” is a compound that has been studied for its potential as a Mycobacterium tuberculosis bd oxidase inhibitor. This compound is part of the thieno[3,2-d]pyrimidin-4-amine class of compounds, which have been found to inhibit Cyt-bd, a potential drug target in Mycobacterium tuberculosis.

Mechanism of Action

The mechanism of action of “N-[2-(Furan-2-yl)-2-morpholin-4-ylethyl]thieno[3,2-d]pyrimidin-4-amine” involves the inhibition of Cyt-bd, a potential drug target in Mycobacterium tuberculosis. This compound has been found to display activity against M. bovis BCG and the M. tuberculosis clinical isolate strain N0145 with ATP IC 50 values from 6 to 54 μM in the presence of Q203 only, as expected from a Cyt-bd inhibitor.

Future Directions

Based on the exploratory work done on thieno[3,2-d]pyrimidin-4-amines, there is an intention to design new thieno[3,2-d]pyrimidin-4-amines with improved potency and acceptable pharmacokinetics to warrant in vivo evaluation.